Cas no 1451878-28-6 (Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate)

• Product Name: Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate
• CAS No: 1451878-28-6
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• MDL: MFCD31801914
• CID: 4600621
• Update Time: 2025-05-21

Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate
• methyl (2Z)-2-(3-bromo-4-methyl-5-oxofuran-2-ylidene)acetate
• methyl 2-[(2Z)-3-bromo-4-methyl-5-oxo-2,5-dihydrofuran-2-ylidene]acetate

• MDL： MFCD31801914
• Inchi： 1S/C8H7BrO4/c1-4-7(9)5(13-8(4)11)3-6(10)12-2/h3H,1-2H3/b5-3-
• InChI Key： GOKPGZYFWLVXRH-HYXAFXHYSA-N
• SMILES： BrC1/C(=C/C(=O)OC)/OC(C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6

Additional information on Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate

Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate: A Comprehensive Overview

The compound with CAS No. 1451878-28-6, known as Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring system with a bromo substituent and a methyl ester group. The Z configuration of the double bond adds another layer of complexity to its structure, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled chemists to efficiently synthesize this compound, leveraging techniques such as enolate chemistry and palladium-catalyzed coupling reactions. The ability to control the stereochemistry of the double bond has been particularly significant, as it directly impacts the compound's reactivity and potential applications. Researchers have also explored the use of this compound as a building block in the construction of more complex molecular architectures, further highlighting its versatility.

The structural features of Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate make it an ideal candidate for exploring various chemical transformations. For instance, the bromine atom can act as an electrophilic site, enabling substitution reactions under mild conditions. Additionally, the furan ring system can participate in conjugate additions or cyclization processes, offering a pathway to generate fused ring systems with potential biological activity.

One of the most promising areas of research involving this compound is its application in drug discovery. The presence of a bromine atom and a methyl ester group provides opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes, suggesting its potential as a lead compound in therapeutic development.

In terms of physical properties, Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate is typically isolated as a crystalline solid with a melting point around 120°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including NMR spectroscopy and mass spectrometry. These techniques have been instrumental in confirming the compound's structure and purity.

The synthesis of this compound often involves multi-step processes that require precise control over reaction conditions. For example, the formation of the furan ring system can be achieved through cyclization reactions involving β-keto esters or related precursors. The introduction of the bromine atom typically occurs via electrophilic substitution or radical halogenation methods, depending on the desired regioselectivity.

From an environmental perspective, understanding the degradation pathways of Methyl (Z)-(3-bromo-4-methyl-5-oxofuran-2(5H)-ylidene)ethanoate is crucial for assessing its potential impact on ecosystems. Initial studies suggest that under aerobic conditions, the compound undergoes oxidative cleavage of the double bond, leading to the formation of smaller fragments that are more readily biodegradable.

In conclusion, Methyl (Z)-(3-bromo-4-methyl-5 oxofuran 2(5H) ylidene)ethanoate represents a compelling example of how structural complexity can lead to functional diversity in organic compounds. Its unique combination of structural features and reactivity opens up exciting possibilities for further research across multiple disciplines, from synthetic chemistry to pharmacology.